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Compound of Interest

Compound Name: 3-(2-Pyridinylmethyl)uridine
Cat. No.: B12399972
Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential biological activities of 3-(2-Pyridinylmethyl)uridine. The information is
intended for researchers, scientists, and professionals in the field of drug development and
medicinal chemistry.

Chemical Structure and Identification

3-(2-Pyridinylmethyl)uridine, also known as N3-[(Pyrid-2-yl)methyl]uridine, is a modified
nucleoside, specifically a derivative of uridine.[1] The core structure consists of a uridine
molecule, which is composed of a uracil base attached to a ribose sugar ring. In this derivative,
a 2-pyridinylmethyl group is covalently bonded to the nitrogen at the 3-position (N3) of the
uracil ring.

The chemical structure is confirmed by its SMILES string:
O=C(N1CC2=CC=CC=N2)N([C@ @H]30--INVALID-LINK----INVALID-LINK--
[C@H]30)C=CC1=0.[1]

Structural Diagram
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Chemical Structure of 3-(2-Pyridinylmethyl)uridine
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Diagram of the 3-(2-Pyridinylmethyl)uridine structure.
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Physicochemical Properties

A summary of the key physicochemical properties of 3-(2-Pyridinylmethyl)uridine is
presented in the table below.

Property Value Reference
Molecular Formula C15H17N306 [1]
Molecular Weight 335.31 g/mol [1]

CAS Number 1427676-15-0 [1]
Appearance (Not specified)

Solubility (Not specified)

Melting Point (Not specified)

Experimental Protocols: Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-(2-
Pyridinylmethyl)uridine is not readily available in the cited literature, a general and plausible
synthetic route can be inferred from established methods for the N3-alkylation of uridine and its
derivatives. The synthesis would likely involve the reaction of uridine with a suitable 2-
pyridinylmethyl halide (e.g., 2-(chloromethyl)pyridine or 2-(bromomethyl)pyridine) in the
presence of a base.

A general procedure would be as follows:

o Protection of Hydroxyl Groups (Optional but Recommended): To prevent side reactions at
the hydroxyl groups of the ribose moiety, they are typically protected. A common method is
the formation of a 2',3'-O-isopropylidene derivative by reacting uridine with acetone or 2,2-
dimethoxypropane in the presence of an acid catalyst. The 5'-hydroxyl group can be
protected with a silyl ether, such as a tert-butyldimethylsilyl (TBDMS) group.

o N3-Alkylation: The protected uridine is then reacted with 2-(chloromethyl)pyridine or 2-
(bromomethyl)pyridine. This reaction is carried out in an aprotic polar solvent, such as
dimethylformamide (DMF) or acetonitrile, and in the presence of a non-nucleophilic base,
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such as potassium carbonate (K2COs) or cesium carbonate (Cs2COs), to deprotonate the N3
position of the uracil ring, facilitating the nucleophilic attack on the pyridinylmethyl halide.

» Deprotection: Following the successful alkylation at the N3 position, the protecting groups on
the ribose hydroxyls are removed. Acidic conditions, such as treatment with trifluoroacetic
acid (TFA) in water, are typically used to remove the isopropylidene and silyl protecting
groups.

 Purification: The final product, 3-(2-Pyridinylmethyl)uridine, is then purified from the
reaction mixture using standard techniques such as column chromatography on silica gel.

Synthetic Pathway Diagram
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Plausible Synthetic Pathway for 3-(2-Pyridinylmethyl)uridine

Protection of OH groups

Protected Uridine
(e.g., 2',3'-O-isopropylidene-5'-O-TBDMS-uridine)

+ 2-(Chloromethyl)pyridine
Base (e.g., K2COs), DMF

4
Grotected 3—(2—Pyridinylmethyl)uridina

Deprotection
(e.g., TFA/H20)

y

G—(Z-Pyridinylmethyl)uridine)

Click to download full resolution via product page

A generalized synthetic scheme for 3-(2-Pyridinylmethyl)uridine.

Biological Activity and Potential Applications

3-(2-Pyridinylmethyl)uridine is classified as a uridine analogue. Uridine and its derivatives are
known to have a range of biological activities and therapeutic potentials.[1][2]
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Studies on N3-substituted uridine derivatives have revealed various pharmacological effects.
For instance, compounds like N3-benzyluridine and N3-phenacyluridine have demonstrated
hypnotic activity in animal models.[3] Other N3-substituted pyrimidine nucleosides have shown
antinociceptive (pain-relieving) effects.[4]

Specifically for 3-(2-Pyridinylmethyl)uridine, it is suggested to have potential applications in
several areas:

» Neurological Disorders: As a uridine analogue, it may possess antiepileptic, anticonvulsant,
and anxiolytic properties.[1]

o Cardiovascular Health: There is a potential for development as a novel antihypertensive
agent.[1]

e Oncology: The compound is implicated in cancer-programmed cell death, suggesting a
potential role in cancer research and therapy.[1]

Further research is necessary to fully elucidate the specific mechanisms of action and to
validate these potential therapeutic applications.

Summary and Future Directions

3-(2-Pyridinylmethyl)uridine is a chemically defined derivative of the endogenous nucleoside
uridine. Its structure is well-characterized, and plausible synthetic routes can be devised based
on standard organic chemistry principles. The existing literature on related N3-substituted
uridine analogues suggests a range of potential biological activities, particularly in the central
nervous system and in oncology.

Future research should focus on the following areas:

o Detailed Synthesis and Characterization: Optimization of the synthetic protocol and full
characterization of the compound using modern analytical techniques (NMR, Mass
Spectrometry, etc.).

« In-depth Biological Evaluation: Comprehensive in vitro and in vivo studies to confirm and
quantify its potential antiepileptic, anxiolytic, antihypertensive, and anticancer activities.
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e Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways
through which 3-(2-Pyridinylmethyl)uridine exerts its biological effects.

o Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of related analogues
to understand the key structural features required for its biological activity, which can guide
the design of more potent and selective compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. immunomart.com [immunomart.com]

2. Uridine and its nucleotides: biological actions, therapeutic potentials - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 3. Uridine receptor: discovery and its involvement in sleep mechanism - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 4. Synthesis of N3-substituted uridine and related pyrimidine nucleosides and their
antinociceptive effects in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 3-(2-
Pyridinylmethyl)uridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399972/docs#an-in-depth-technical-guide-to-3-2-
pyridinylmethyl-uridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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